Cas no 1417569-73-3 ((4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride)

(4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride structure
1417569-73-3 structure
Product Name:(4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride
CAS No:1417569-73-3
MF:C5H8ClN3O2
MW:177.588919639587
CID:4597695
PubChem ID:75539426
Update Time:2024-11-06

(4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (4-AMINO-1H-PYRAZOL-1-YL)ACETIC ACID HYDROCHLORIDE
    • 2-(4-Amino-1H-pyrazol-1-yl)acetic acid hydrochloride
    • 2-(4-aminopyrazol-1-yl)acetic acid;hydrochloride
    • 2-(4-Amino-1H-pyrazol-1-yl)acetic acid HCl
    • C72642
    • 1417569-73-3
    • BS-15383
    • (4-AMINOPYRAZOL-1-YL)ACETIC ACID HYDROCHLORIDE
    • DB-148223
    • SY081913
    • 2-(4-Amino-1-pyrazolyl)acetic Acid Hydrochloride
    • AKOS024395097
    • MFCD22421967
    • CS-0155484
    • 2-(4-Amino-1H-pyrazol-1-yl)aceticacidhydrochloride
    • (4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride
    • Inchi: 1S/C5H7N3O2.ClH/c6-4-1-7-8(2-4)3-5(9)10;/h1-2H,3,6H2,(H,9,10);1H
    • InChI Key: UOCIBLPNTNODIV-UHFFFAOYSA-N
    • SMILES: Cl.OC(CN1C=C(C=N1)N)=O

Computed Properties

  • Exact Mass: 177.0305042g/mol
  • Monoisotopic Mass: 177.0305042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 139
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 81.1

(4-Amino-1H-pyrazol-1-YL)acetic acid hydrochloride Pricemore >>

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